![molecular formula C13H23NO4 B1481197 1-(((Tert-butoxycarbonyl)amino)methyl)-3,3-dimethylcyclobutane-1-carboxylic acid CAS No. 2098051-42-2](/img/structure/B1481197.png)
1-(((Tert-butoxycarbonyl)amino)methyl)-3,3-dimethylcyclobutane-1-carboxylic acid
Overview
Description
This compound is a monoprotected derivative of DAP . It is used in the synthesis of glucosamine synthase inhibitors and a myosin kinase inhibitor .
Synthesis Analysis
The synthesis of this compound involves the use of the tert-butyloxycarbonyl (Boc) as the N α-amino protecting group in peptide synthesis . This method can be advantageous in several cases, such as the synthesis of hydrophobic peptides and peptides containing ester and thioester moieties .Molecular Structure Analysis
The molecular structure of this compound was confirmed by detailed 1H, 13C, 15N, and 77Se NMR spectroscopic experiments, HRMS and elemental analysis .Chemical Reactions Analysis
This compound has been used in peptide synthesis as a synthetic support . It has also been used in solution-phase amide formation under thermal heating .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 242 . It is soluble in DMSO and methanol .Scientific Research Applications
Continuous Photo Flow Synthesis for Material Sciences
Continuous photo flow chemistry has been utilized for the scale-up synthesis of cis-3-(tert-butoxycarbonyl)-2,3,4-d3-cyclobutanecarboxylic acid, a building block for biologically active compounds and materials containing cyclobutane rings. This process, optimized for deuterium labeling, facilitates the production of compounds for internal standards in mass spectrometry analyses, critical for pharmacokinetic studies in both nonclinical and clinical settings (Yamashita, Nishikawa, & Kawamoto, 2019).
Novel Heterocyclic Amino Acid Synthesis
A newly functionalized heterocyclic amino acid, methyl 2-amino-4-[1-(tert-butoxycarbonyl)azetidin-3-yl]-1,3-selenazole-5-carboxylate, has been synthesized via [3+2] cycloaddition. The structure of this 1,3-selenazole was confirmed through comprehensive NMR spectroscopy, HRMS, and elemental analysis, demonstrating its potential as a versatile synthetic intermediate (Dzedulionytė et al., 2021).
Amino Acid-Derived Polyacetylenes
Research into amino acid-derived acetylene monomers for polymerization has led to the synthesis of polymers with potential applications in material sciences. These polymers, derived from N-(tert-butoxycarbonyl)-l-alanine and related compounds, exhibit properties such as specific rotation and circular dichroism, indicating helical conformation. Such developments open pathways for designing novel polymeric materials with defined chiral properties (Gao, Sanda, & Masuda, 2003).
Stereochemistry and Synthesis of β-Dipeptides
Efficient synthesis techniques have been developed for β-amino acid derivatives, including methyl 2-benzyloxycarbonylamino-(1S,2R)-cyclobutane-1-carboxylate. These methodologies provide access to enantiomeric and diastereomeric bis(cyclobutane) β-dipeptides, illustrating the importance of stereochemistry in synthesizing β-amino acid oligomers for potential therapeutic applications (Izquierdo et al., 2002).
Tert-Butyloxycarbonylation Reagents
The development of novel tert-butyloxycarbonylation reagents has enhanced the efficiency of protecting group strategies in organic synthesis. These advancements facilitate the selective and high-yield modification of substrates, including phenols, amines, and carboxylic acids, under mild conditions without the need for a base, demonstrating the evolving toolkit available for synthetic chemists (Saito, Ouchi, & Takahata, 2006).
Future Directions
The use of the tert-butyloxycarbonyl (Boc) as the N α-amino protecting group in peptide synthesis can be advantageous in several cases . This suggests potential future directions for the use of this compound in the synthesis of hydrophobic peptides and peptides containing ester and thioester moieties .
Mechanism of Action
Target of Action
Compounds with similar structures, such as tert-butyloxycarbonyl-protected amino acids, are known to interact with various biological targets, including enzymes and receptors .
Mode of Action
It is known that the tert-butyloxycarbonyl (boc) group is commonly used in peptide synthesis as a protective group for the amino group . The Boc group prevents unwanted side reactions during the synthesis process, allowing for more precise control over the reaction .
Biochemical Pathways
The compound “1-(((Tert-butoxycarbonyl)amino)methyl)-3,3-dimethylcyclobutane-1-carboxylic acid” may be involved in peptide synthesis pathways, given the presence of the Boc group . The Boc group can be removed under acidic conditions, revealing the amino group that can then participate in peptide bond formation .
Pharmacokinetics
The presence of the boc group may influence these properties, as it can increase the compound’s stability and prevent premature degradation .
Result of Action
The primary result of the action of “this compound” is likely the successful synthesis of peptides with the desired sequence . By protecting the amino group during synthesis, the compound can help ensure that peptide bond formation occurs at the correct locations .
Action Environment
The action of “this compound” is influenced by the reaction conditions, particularly the pH. The Boc group is stable under basic conditions but can be removed under acidic conditions . Therefore, the pH of the reaction environment plays a crucial role in determining the compound’s efficacy and stability.
Biochemical Analysis
Biochemical Properties
1-(((Tert-butoxycarbonyl)amino)methyl)-3,3-dimethylcyclobutane-1-carboxylic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, including proteases and peptidases, which facilitate the cleavage of peptide bonds. The compound’s tert-butoxycarbonyl (Boc) group serves as a protective group for amino acids, preventing unwanted reactions during peptide synthesis. This interaction ensures the selective formation of peptide bonds, making it an essential tool in the synthesis of complex peptides and proteins .
Cellular Effects
This compound influences various cellular processes. It affects cell signaling pathways by modulating the activity of specific enzymes involved in signal transduction. Additionally, the compound can impact gene expression by interacting with transcription factors and other regulatory proteins. These interactions can lead to changes in cellular metabolism, affecting the overall function and behavior of cells .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. The compound binds to specific enzymes and proteins, either inhibiting or activating their activity. For example, it can inhibit proteases by forming stable complexes with their active sites, preventing substrate binding and subsequent catalysis. Additionally, the compound can induce changes in gene expression by binding to transcription factors and altering their activity .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but it can degrade over time, leading to a decrease in its effectiveness. Long-term exposure to the compound may result in alterations in cellular processes, including changes in gene expression and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal effects on cellular function, while higher doses can lead to significant changes in cellular processes. Threshold effects have been observed, where a specific dosage is required to elicit a noticeable response. Additionally, high doses of the compound may result in toxic or adverse effects, including cellular damage and disruption of normal physiological functions .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and conversion into other compounds. The compound can affect metabolic flux and alter the levels of specific metabolites, influencing overall cellular metabolism. These interactions are essential for understanding the compound’s role in biochemical reactions and its impact on cellular function .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are critical for its activity. The compound can interact with specific transporters and binding proteins that facilitate its movement across cellular membranes. These interactions determine the compound’s localization and accumulation within different cellular compartments, influencing its overall effectiveness and function .
Subcellular Localization
This compound exhibits specific subcellular localization, which affects its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. These localization patterns are crucial for understanding the compound’s role in cellular processes and its impact on overall cellular function .
Properties
IUPAC Name |
3,3-dimethyl-1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO4/c1-11(2,3)18-10(17)14-8-13(9(15)16)6-12(4,5)7-13/h6-8H2,1-5H3,(H,14,17)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDFVPBQEHWJFSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C1)(CNC(=O)OC(C)(C)C)C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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